3-[(1E)-1-[2-(6-chloropyridin-2-yl)hydrazin-1-yl]-2-(2,4-dichlorophenoxy)ethylidene]-1-phenylurea

• IUPAC Name: 1-[(Z)-N-[(6-chloropyridin-2-yl)amino]-C-[(2,4-dichlorophenoxy)methyl]carbonimidoyl]-3-phenylurea
• InChI: InChI=1S/C20H16Cl3N5O2/c21-13-9-10-16(15(22)11-13)30-12-19(28-27-18-8-4-7-17(23)25-18)26-20(29)24-14-5-2-1-3-6-14/h1-11H,12H2,(H,25,27)(H2,24,26,28,29)
• InChI Key: LMJBIGNWIXBWGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC(=NNC2=NC(=CC=C2)Cl)COC3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)NC(=O)N/C(=N\NC2=NC(=CC=C2)Cl)/COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H16Cl3N5O2
• Molecular Weight: 464.7 g/mol

Description

3-[(1E)-1-[2-(6-chloropyridin-2-yl)hydrazin-1-yl]-2-(2,4-dichlorophenoxy)ethylidene]-1-phenylurea is a useful research compound. Its molecular formula is C20H16Cl3N5O2 and its molecular weight is 464.73. The purity is usually 95%.
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Scientific Research Applications

Molecular Modeling and Spectral Studies

• The spectral behavior and electron transfer characteristics of similar compounds have been investigated using spectroscopy and molecular modeling techniques. These studies help understand the active form of biologically active compounds, potentially influencing electron transfer chains and oxidative stress (Bhaskar & Ramachandraiah, 2017).

Synthesis and In Vitro Screening

• Novel pyridine derivatives have been synthesized and subjected to in silico molecular docking screenings, demonstrating moderate to good binding energies on target proteins. These compounds exhibited antimicrobial and antioxidant activity (Flefel et al., 2018).

Cytotoxic Effects and Anticancer Activity

• Synthesized compounds related to pyridine derivatives have been screened for cytotoxic activity against tumor cell lines. Some compounds showed significant inhibitory effects, higher than reference drugs, and were non-cytotoxic towards normal cells (Flefel et al., 2015).

Evaluation of Antioxidant Activity

• A series of compounds, including pyridazinone derivatives, were synthesized and evaluated for their in-vitro antioxidant activity. The antioxidant potential was assessed using DPPH and hydrogen peroxide scavenging activities (Mehvish & Kumar, 2022).

Crystallographic and Docking Studies

• Detailed descriptions of new pyridine ligands were reported, including crystallographic structure analysis and molecular docking to investigate their binding areas, revealing inhibitory activity against E. coli (Topal, 2020).